Cas no 6406-87-7 (2-Naphthalenesulfonicacid,5-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-8-[2-[4-(2-phenyldiazenyl)-7-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3))

• Product Name: 2-Naphthalenesulfonicacid,5-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-8-[2-[4-(2-phenyldiazenyl)-7-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3)
• CAS No: 6406-87-7
• MF: C₃₆H₂₂N₇Na₃O₁₀S₃
• MW: 877.765096187592
• CID: 518388
• Update Time: 2026-04-29

2-Naphthalenesulfonicacid,5-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-8-[2-[4-(2-phenyldiazenyl)-7-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,5-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-8-[2-[4-(2-phenyldiazenyl)-7-sulfo-1-naphthalenyl]diazenyl]-,sodium salt (1:3)
• trisodium 5-[(7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo]-8-[[4-(phenylazo)-7-sulphonatonaphthyl]azo]naphthalene-2-sulphonate
• trisodium,6-amino-4-oxo-3-[[4-[(4-phenyldiazenyl-7-sulfonatonaphthalen-1-yl)diazenyl]-6-sulfonatonaphthalen-1-yl]hydrazinylidene]naphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 5-((7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-8-((4-(phenylazo)-7-sulfo-1-naphthalenyl)azo)-, trisodium salt
• Trisodium 5-((7-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)-8-((4-(phenylazo)-7-sulphonatonaphthyl)azo)naphthalene-2-sulphonate
• trisodium 5-[(2Z)-2-(7-amino-1-oxo-3-sulfonatonaphthalen-2(1H)-ylidene)hydrazinyl]-8-[(E)-{4-[(E)-phenyldiazenyl]-7-sulfonatonaphthalen-1-yl}diazenyl]naphthalene-2-sulf

Computed Properties

• Exact Mass: 877.02866
• Monoisotopic Mass: 877.028336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 59
• Rotatable Bond Count: 6
• Complexity: 1880
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 314

Experimental Properties

• PSA: 292.01